(R)-Benzyl 2-(pyrrolidine-1-carbonyl)pyrrolidine-1-carboxylate
Overview
Description
Molecular Structure Analysis
The molecular formula of “®-Benzyl 2-(pyrrolidine-1-carbonyl)pyrrolidine-1-carboxylate” is C17H22N2O3 . The average mass is 302.368 Da and the monoisotopic mass is 302.163055 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of “®-Benzyl 2-(pyrrolidine-1-carbonyl)pyrrolidine-1-carboxylate” include a boiling point of 485.6ºC at 760 mmHg and a density of 1.233 .Scientific Research Applications
Antioxidant Activity
Pyrrolidine derivatives have been found to possess significant antioxidant properties, which are crucial in protecting cells from oxidative stress and related diseases .
Anti-inflammatory and Analgesic Effects
These compounds also exhibit anti-inflammatory and analgesic effects, making them potential candidates for the treatment of inflammatory diseases and pain management .
Antimicrobial and Antifungal Applications
The antibacterial and antifungal activities of pyrrolidine alkaloids make them valuable in the development of new antimicrobial agents to combat resistant strains of bacteria and fungi .
Anticancer Potential
Pyrrolidine derivatives have been evaluated for their anticancer potential against various cancer cell lines, showing promising results in inhibiting tumor growth .
Anti-hyperglycemic Properties
Some pyrrolidine compounds have shown efficacy in reducing blood glucose levels, suggesting their use in the prevention and treatment of diabetes and related disorders .
Neuropharmacological Applications
The neuropharmacological activities of pyrrolidine alkaloids indicate their potential in treating neurological disorders .
Mechanism of Action
Mode of Action
The mode of action of ®-Benzyl 2-(pyrrolidine-1-carbonyl)pyrrolidine-1-carboxylate is currently unknown due to the lack of specific information on its biological targets . The compound’s interaction with its targets and the resulting changes would depend on the nature of these targets.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of ®-Benzyl 2-(pyrrolidine-1-carbonyl)pyrrolidine-1-carboxylate . These factors could include the physiological conditions of the organism (such as pH and temperature), the presence of other molecules that could interact with the compound, and the specific cellular environment where the targets are located.
properties
IUPAC Name |
benzyl (2R)-2-(pyrrolidine-1-carbonyl)pyrrolidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O3/c20-16(18-10-4-5-11-18)15-9-6-12-19(15)17(21)22-13-14-7-2-1-3-8-14/h1-3,7-8,15H,4-6,9-13H2/t15-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VJDNUCLKCQKXMM-OAHLLOKOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)C2CCCN2C(=O)OCC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN(C1)C(=O)[C@H]2CCCN2C(=O)OCC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.37 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-Benzyl 2-(pyrrolidine-1-carbonyl)pyrrolidine-1-carboxylate | |
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